Using Escherichia coli MG1655 lacIQ, ∆ackA-pta, ∆poxB, ∆ldhA, ∆adhE, ∆fadE, PL-SDφ10-atoB, Ptrc-ideal-4-SDφ10-fadB, PL-SDφ10-tesB, ∆yciA as a core strain, derivatives capable of synthesizing adipic acid from glucose through the inverted fatty acid β-oxidation pathway were obtained. Biosynthesis of the target compound by recombinants was ensured by the primary condensation of acetyl-CoA and succinyl-CoA by 3-oxoacyl-CoA thiolase PaaJ and the catalysis of the final reaction of the cycle by acyl-CoA dehydrogenases FadE and FabI. Deletion in the strains of sucCD genes encoding components of succinyl-CoA synthase did not increase the relative intracellular availability of succinyl-CoA for target biosynthetic reactions and did not lead to an increase in adipic acid accumulation by the recombinants. The secretion of succinic and malic acids by the strains with an impaired tricarboxylic acid cycle remained almost unchanged, indicating the activity in the cells of glyoxylate shunt reactions that compete with the cycle reactions for isocitrate, required for succinyl-CoA formation. When isocitrate lyase, malate synthases A and G, and bifunctional kinase/phosphatase of isocitrate dehydrogenase were inactivated in strains due to deletion of the aceBAK operon genes and glcB, adipic acid synthesis by recombinants increased three-fold and reached 0.33 mM.

AbstractThe effect of naringenin on the growth of planktonic cultures, biofilm density, and activity of the transmembrane form of adenylate cyclase in the cells of Rhizobium leguminosarum bv. viceae has been studied. It has been shown that naringenin had practically no effect on the growth of planktonic cultures of these bacteria, while the density of biofilms decreased as the concentration of naringenin increased. It has been shown that naringenin activated the transmembrane form of adenylate cyclase in planktonic cells and biofilms. Moreover, in the planktonic culture, this effect was stronger. It is thought that rhizobial transmembrane adenylate cyclase is activated by naringenin via a receptor mechanism.

AbstractCane was pretreated with a number of deep eutectic solvents (DESs) based on choline chloride (ChCl) as a hydrogen bond acceptor. Among hydrogen bond donors, lactic (LA) and oxalic (OA) acids were the most effective. Substrate pretreatment conditions (ratio of DES-components, temperature and exposure time) were optimized, which resulted in the highest yield of reducing sugars (RS) and glucose during subsequent enzymatic hydrolysis with cellulase preparation based on Penicillium verruculosum. It was established that in the case of a mixture of ChCl with LA (the molar ratio of components was 1 : 5) pretreatment should be carried out at 80°C for 24 hours, and in the case of a mixture of ChCl with OA (1 : 1), optimal conditions were 80°C and 6 hours. The degree of conversion of the pretreated substrate after 48 hours of hydrolysis in the presence of the enzyme preparation (EP) B537 was 80 and 86% by absolutely dry substances for selected mixtures of ChCl/LA and ChCl/OA, respectively.

This work was devoted to the construction of recombinant strains Escherichia coli BL21 (DE3) and Pichia pastoris X33, which produce a 1,3-specific thermostable lipase from Thermomyces lanuginosus. The sequences of two lipase genes were optimized for expression in bacteria and methylotrophic yeasts, then synthesized and cloned in the corresponding expression vectors. As a result of genetic engineering manipulations, E. coli and P. pastoris strains were constructed that efficiently produced T. lanuginosus recombinant lipase. Recombinant E. coli clones accumulated lipase in the cytoplasm at a level of 30–40% of the total cellular protein. Recombinant P. pastoris clones secreted lipase into the culture medium at a concentration of at least 1 g/L. Lipases produced by the recombinant clones, designated as rE.coli/lip and rPichia/lip, contained a six-histidine sequence (-His6) in the C-terminal region. The resulting lipases were immobilized on/in solid inorganic supports in order to develop heterogeneous biocatalysts (HBs) for the enzymatic conversion of triglycerides and fatty acids. The rPichia/lip enzyme was adsorbed on mesoporous silica and macroporous carbon aerogel. The properties of the prepared HBs, their enzymatic activity, substrate specificity, and operational stability were studied in the reaction of esterification of fatty acids with aliphatic alcohols in organic solvents at 20 ± 2°C. It was found that immobilized lipases had a relatively wide substrate specificity, as well as high operational stability, and the prepared HBs almost completely retained their high esterifying activity for several tens of reaction cycles.

AbstractThe demand for new treatment and prevention strategies of bacterial infections is increasing with the worldwide spread of acquired antimicrobial resistance among the microorganisms. This is especially important for healthcare-associated infections, exposed to a significant selective pressure of a closed system of in-patients organizations and pathogens’ propensity to the resistance factors transmission. In this work, we assessed the in vitro potential of a new therapy approach against Gram-negative species based on combination of conventional antibiotics and a modified bacteriophage-derived endolysin LysECD7-SMAP, belonging to the class of enzybiotics. We have shown that such combinations can not only manifest a synergistic effect, but also restore the sensitivity of the microorganism to the antibiotic. The mechanism of the endolysins antimicrobial action suggests absence or low risks of development of bacterial resistance, which means that such a therapeutic regimen could be safe for course application. This study can serve as a basis for the development of new treatment regimens for patients with severe, recurrent or relapse infections caused by drug-resistant pathogens.

A genotyping technology has been developed based on nine microsatellite loci (VVS2, VVMD5, VVMD7, VVMD27, VVMD28, VVMD25, VVMD32, VrZAG62, and VrZAG79). It can be used for efficient, accurate, and fast identification of varieties and forms of Vitis grapes. The proposed approach includes multiplex PCR of all loci followed by electrophoretic analysis of DNA fragments in one capillary of a genetic analyzer. The application of an additional length standard, an allelic ladder, consisting of all possible DNA fragments of the analyzed microsatellite loci, is one of the key features of the technology, which ensures the accuracy and reproducibility of the results. The advantage of the proposed technology is the possibility of standardizing and automating the procedure using 96-well plates, which opens the possibility of conducting mass analyses. As a result of the study of the varieties and forms of the Vitis genus species, genetic passports were created, according to which a dendrogram was constructed, reflecting the genetic relationship of the studied samples. The developed technology makes it possible to distinguish varieties and wild-growing forms of grapes; it can be used for their identification and determination of the genetic distance between them, as well as for assessment of planting material and protection of breeders’ rights.

AbstractIn the scenario of water deficit stress, use of plant growth-promoting rhizobacteria (PGPR) adapted/tolerant to osmotic stress can be of great importance in designing suitable bioinoculants for the crops grown in stressed agro-ecosystems. The present investigation was conducted to study the in vitro response of selected Azospirillum formosense strains AIM3, AIM19, AIM38, AIM57 and AIM82 to PEG 6000-induced osmotic stress. The strains were first assessed for their growth and physiological responses under osmotic stress conditions (0, 10, 20, 30% PEG 6000). The growth of the cultures was not much affected under mild stress (10% PEG 6000), however, higher stress levels (30% PEG 6000) showed significant negative effect on growth with a sharp reduction in population of the cultures. Morphologically, the bacterial cells appeared as elongated rods and highly motile under 0 and 10% PEG 6000 whereas higher stress levels (20 and 30% PEG 6000) induced non-motile spheres with thick exopolymeric layer indicating stress adaptation. The intracellular accumulation of Pro and the biofilm-forming ability enhanced with increasing stress levels indicating osmoadaptation strategy of the strains. All the five strains could express PGPR traits (indole acetic acid and siderophore production and nitrogen fixation) under all levels of PEG 6000 indicating their PGP potential even under stress conditions. However, beyond 20% PEG 6000 there was drastic reduction in the expression of PGP traits. Seed germination bioassays indicated the positive effect of inoculation of bacterial strains on seed germination, seedling vigour index under 0, 10 and 20% PEG 6000 conditions. The present in vitro studies revealed responses and survival mechanisms of the A. formosense strains under osmotic stress conditions and their potential to alleviate moisture deficit effect in pearl millet plants.

AbstractEndophytic Diaporthe is a fungal genus having an extensive distribution in plant hosts. It is known as a valuable source of bioactive metabolites with potent biological properties. In the present study, proton nuclear magnetic resonance (1H-NMR) coupled with multivariate analysis (MVA) was employed to discriminate the chemical profile of Diaporthe fraxini cultured under different growth conditions. Cholinesterase inhibitory assay was performed to assess the activity of the fungal extracts against acetylcholinesterase and butyrylcholinesterase. Discriminant metabolites responsible for the chemical variations were successfully obtained using 1H-NMR-based metabolomics approach. Principal component analysis showed a clear discrimination of the fungal extracts of D. fraxini grown under different conditions. Cholinesterase inhibitory activity studies revealed the potential of supplemented cultured fungal extract of D. fraxini as a source of cholinesterase inhibitor.

AbstractPlant roots secrete various organic substances into the rhizosphere, which are a source of nutrition for microorganisms and largely determine the nature of plant–microbe interactions. The composition of the main fractions of root exudates in ten modern varieties of wheat was determined: the contents of amino acids, organic acids, and sugars were analyzed. Reliable qualitative and quantitative differences between varieties for individual components of exudates were revealed, which determined the peculiarities of cultivar clustering on this trait. Relationships between exudation and the effectiveness of plant interaction with the growth-promoting rhizobacterium Pseudomonas fluorescens SPB2137 and the phytopathogenic fungus Fusarium culmorum 30 in laboratory systems, as well as with the resistance of the varieties to diseases in the field, were found. The number of P. fluorescens SPB2137 in the root zone positively correlated with the amounts of many amino acids, as well as maltose, secreted by the roots. The stimulating effect of rhizobacteria on root growth positively correlated with the amount of released glucose and melibiose. A relationship between the nature of root exudation and root colonization or the susceptibility of the varieties to F. culmorum 30 was not found. An analysis of the correlations between the incidence of wheat varieties in the field and the intensity of exudation of certain substances, as well as with the biocomposition index of amino acid exudation, was carried out. The role of root exudate components in the formation of effective plant-microbial systems is discussed.

AbstractA novel alkaline xylanase gene (xynAI) from Bacillus amyloliquefaciens was highly expressed in Pichia pastoris, and the enzyme was purified and characterized. Sequence analysis indicated that XynAI belongs to xylanases family GH11 with 5 potential N-glycosylation sites and 3 salt bridges. The purified XynAI had molecular weight of 22 kDa, the optima temperature and pH of 55°C and pH 8.6, respectively. Furthermore, XynAI has high thermal (30–70°C) and pH (pH 5.0–10.0) stability.Mg2+, Ni2+, Ca2+ and Fe2+ at concentration of 1 mM enhanced the xylanase activity by 6.2, 6.5, 7.9 and 202.6%, respectively. Under optimal conditions, the KM and Vmax values of XynAI for beechwood xylan were 8 mg/mL and 83.3 µmol min–1 mg of protein–1, respectively. In the culture supernatant, the maximal protein concentration and xylanase activity of XynAI reached 3.98 mg/mL and 292 U/mg, respectively. The biochemical properties of XynAI showed that it may be a promising candidate for industrial applications.